Cas no 76236-90-3 (Gambiriin B3)

• Product Name: Gambiriin B3
• CAS No: 76236-90-3
• MF: C₃₀H₂₆O₁₁
• MW: 562.520849704742
• CID: 2068316
• PubChem ID: 73822598
• Update Time: 2025-04-21

Gambiriin B3 Chemical and Physical Properties

Names and Identifiers

• Gambiriin B3
• CHEBI:81330
• C17777
• 76236-90-3
• DTXSID301101315
• 2-[[(2R,3R,6S,7R)-3,7-Bis(3,4-dihydroxyphenyl)-2,3,6,7-tetrahydro-4,6-dihydroxy-5H-furo[3,2-g][1]benzopyran-2-yl]methyl]-1,3,5-benzenetriol
• Q27155269

• Inchi： 1S/C30H26O11/c31-14-7-19(34)15(20(35)8-14)10-25-27(12-1-3-17(32)21(36)5-12)28-26(40-25)11-24-16(29(28)39)9-23(38)30(41-24)13-2-4-18(33)22(37)6-13/h1-8,11,23,25,27,30-39H,9-10H2
• InChI Key： FFCVTFZKQFEUKL-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(CC(C(C4C=CC(=C(C=4)O)O)O3)O)=C(C=2C(C2C=CC(=C(C=2)O)O)C1CC1C(=CC(=CC=1O)O)O)O

Computed Properties

• Exact Mass: 562.14751164g/mol
• Monoisotopic Mass: 562.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 201Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins